Cas no 2228489-00-5 (1-(3,3-difluorocyclobutyl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(3,3-difluorocyclobutyl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228489-00-5
• MF: C₉H₁₂F₂O₃
• MW: 206.186590194702
• CID: 6173910
• PubChem ID: 165676142
• Update Time: 2025-06-26

1-(3,3-difluorocyclobutyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluorocyclobutyl)-3-hydroxycyclobutane-1-carboxylic acid
• EN300-1948450
• 2228489-00-5

• Inchi： 1S/C9H12F2O3/c10-9(11)1-5(2-9)8(7(13)14)3-6(12)4-8/h5-6,12H,1-4H2,(H,13,14)
• InChI Key： UEIYGOHAVPAURQ-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)C1(C(=O)O)CC(C1)O)F

Computed Properties

• Exact Mass: 206.07545056g/mol
• Monoisotopic Mass: 206.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(3,3-difluorocyclobutyl)-3-hydroxycyclobutane-1-carboxylic acid

1-(3,3-Difluorocyclobutyl)-3-Hydroxycyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2228489-00-5, known as 1-(3,3-difluorocyclobutyl)-3-hydroxycyclobutane-1-carboxylic acid, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclic structure, which includes a cyclobutane ring substituted with a fluorine atom and a hydroxyl group, along with a carboxylic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

Recent studies have highlighted the importance of cyclobutane derivatives in medicinal chemistry due to their ability to modulate biological activities through unique stereochemical properties. The presence of fluorine atoms in the molecule further enhances its chemical reactivity and stability, making it a promising candidate for various synthetic transformations. Researchers have explored the synthesis of this compound using a variety of methods, including ring-closing metathesis and enolate alkylation, which have been optimized to achieve high yields and purity.

The biological activity of 1-(3,3-difluorocyclobutyl)-3-hydroxycyclobutane-1-carboxylic acid has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in the development of novel therapeutic agents. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been reported, further underscoring its utility in organic synthesis.

From a structural perspective, the molecule's compact bicyclic framework contributes to its stability and bioavailability, which are critical factors in drug design. The strategic placement of the hydroxyl and carboxylic acid groups allows for hydrogen bonding interactions, enhancing its solubility and binding affinity to target proteins. These properties have led to investigations into its potential use as a lead compound for treating various diseases, including inflammatory disorders and neurodegenerative conditions.

In terms of synthetic applications, the compound serves as an excellent building block for constructing more complex molecules due to its functional diversity. Its fluorinated cyclobutane ring can be readily modified through various substitution reactions, enabling the creation of libraries of related compounds for high-throughput screening. This versatility has positioned it as a valuable tool in combinatorial chemistry and drug discovery pipelines.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the fluorine atoms exert significant electron-withdrawing effects, which influence the molecule's reactivity and selectivity in chemical reactions. These findings have guided researchers in designing more efficient synthetic routes and optimizing reaction conditions.

In conclusion, 1-(3,3-difluorocyclobutyl)-3-hydroxycyclobutane-1-carboxylic acid represents a fascinating example of how structural complexity can be harnessed to achieve diverse chemical functionalities. With ongoing research uncovering new aspects of its properties and applications, this compound continues to be a focal point in both academic and industrial settings.